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Compound of Interest

Compound Name: 2-Bromopropene

Cat. No.: B1265445 Get Quote

The safe and compliant disposal of 2-bromopropene is critical for ensuring the safety of

laboratory personnel and protecting the environment. As a highly flammable, toxic, and

environmentally harmful halogenated organic compound, 2-bromopropene requires a

stringent disposal protocol.[1][2][3] This guide provides detailed, step-by-step procedures for its

proper management and disposal.

Immediate Safety and Handling Precautions
Before handling 2-bromopropene, it is imperative to consult the Safety Data Sheet (SDS) and

be familiar with its hazards. Always work within a certified chemical fume hood and wear

appropriate Personal Protective Equipment (PPE), including chemical-resistant gloves, safety

goggles, and a lab coat.[4][5] Ensure that an emergency eyewash station and safety shower

are readily accessible.

Step-by-Step Disposal Protocol
1. Waste Segregation: Proper segregation is the cornerstone of safe and cost-effective

hazardous waste management.[6]

Do: Collect 2-bromopropene waste in a dedicated container specifically for halogenated

organic solvents.[3]

Do Not: Mix 2-bromopropene with non-halogenated solvents, as this complicates the

disposal process and increases costs.[6][7]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1265445?utm_src=pdf-interest
https://www.benchchem.com/product/b1265445?utm_src=pdf-body
https://www.benchchem.com/product/b1265445?utm_src=pdf-body
https://www.chemicalbook.com/msds/2-bromopropane.pdf
https://www.lobachemie.com/lab-chemical-msds/MSDS-2BROMOPROPANE-CASNO-75-26-02315-EN.aspx
https://www.bucknell.edu/sites/default/files/offices_resources/environmental_health_safety/hazardouswastesegregation.pdf
https://www.benchchem.com/product/b1265445?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC107320025&countryCode=US&language=en
https://www.echemi.com/sds/2-bromopropane-pid_Rock13806.html
https://www.benchchem.com/pdf/Proper_Disposal_Procedures_for_Halogenated_Solvents_Hal_HS.pdf
https://www.benchchem.com/product/b1265445?utm_src=pdf-body
https://www.bucknell.edu/sites/default/files/offices_resources/environmental_health_safety/hazardouswastesegregation.pdf
https://www.benchchem.com/product/b1265445?utm_src=pdf-body
https://www.benchchem.com/pdf/Proper_Disposal_Procedures_for_Halogenated_Solvents_Hal_HS.pdf
https://campusoperations.temple.edu/sites/campusoperations/files/documents/EHRS/Waste_Management/Halogenated%20Solvents%20In%20Labs.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1265445?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Do Not: Mix with other waste categories such as acids, bases, or oxidizers to prevent

dangerous chemical reactions.[8]

2. Waste Container Selection and Labeling:

Select a container made of a material compatible with 2-bromopropene, such as a

polyethylene carboy.[8] The container must be in good condition, free of leaks, and have a

secure, tight-fitting lid.[6]

As soon as the first drop of waste is added, affix a "Hazardous Waste" tag to the container.[6]

[7]

The label must clearly identify the contents as "Hazardous Waste - 2-Bromopropene" and

list all chemical constituents with their approximate percentages.[6] Include relevant hazard

pictograms (e.g., flammable, toxic).

3. Waste Accumulation:

All transfers of 2-bromopropene waste into the designated container must be performed

inside a chemical fume hood to minimize inhalation exposure.[6]

Keep the waste container securely closed at all times, except when adding waste.[9]

Do not overfill the container; leave at least 5-10% of headspace to allow for vapor expansion.

[6]

Store the waste container in a designated Satellite Accumulation Area (SAA).[6][10] The SAA

should be at or near the point of generation and under the control of laboratory personnel.

[11]

Ensure the container is stored in secondary containment, such as a chemically resistant tub,

to contain any potential leaks.[6][12]

The storage area must be cool, well-ventilated, and away from sources of heat, sparks, or

open flames.[1][8]

4. Request for Waste Pickup:
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Federal and state regulations limit the amount of hazardous waste that can be stored in an

SAA and for how long.[9][11] Typically, a maximum of 55 gallons of hazardous waste can be

accumulated.[10]

Once the container is nearly full (e.g., 75% capacity) or the accumulation time limit is

approaching, request a waste pickup from your institution's Environmental Health and Safety

(EHS) department.[7]

5. Spill and Emergency Procedures: In the event of a 2-bromopropene spill:

Evacuate non-essential personnel from the area.[13]

Eliminate all ignition sources.[13]

If safe to do so, contain the spill using an inert absorbent material like vermiculite, sand, or

commercial sorbent pads.[1][13] Do not use combustible materials.

Carefully collect the absorbed material and contaminated debris into a sealed, leak-proof

container.[6]

Label the container as "Hazardous Waste - Spill Debris containing 2-Bromopropene" and

dispose of it through the EHS department.[6]

Do not allow the spill to enter drains or sewers.[1][13]

6. Disposal of Empty Containers: Empty containers that held 2-bromopropene must be

handled with care as they may contain flammable and toxic residue.[2][14] These containers

should be treated as hazardous waste and disposed of according to institutional protocols,

which may involve triple rinsing (with the rinsate collected as hazardous waste) or direct pickup

by EHS.[12][14]

Quantitative Data Summary
The following table summarizes key quantitative data for 2-bromopropene, which is essential

for its safe handling and disposal.
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Property Value Citation(s)

Chemical Formula C₃H₅Br [2]

Molecular Weight 120.98 g/mol [2]

Flash Point -15 °C (5 °F) [4]

Boiling Point 59-60 °C (138-140 °F) [4]

UN Number UN2344 [4]

EPA Hazardous Waste Code D001 (Ignitability) [14]

Storage Regulations
Maximum 55 gallons in a

Satellite Accumulation Area
[9][10]

Health Hazards

Highly flammable; Suspected

of causing genetic defects;

May damage fertility or the

unborn child; Harmful to

aquatic life.

[1][2]

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of 2-
bromopropene waste in a laboratory setting.
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Caption: Workflow for the safe disposal of 2-bromopropene waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. chemicalbook.com [chemicalbook.com]

2. lobachemie.com [lobachemie.com]

3. bucknell.edu [bucknell.edu]

4. fishersci.com [fishersci.com]

5. echemi.com [echemi.com]

6. benchchem.com [benchchem.com]

7. campusoperations.temple.edu [campusoperations.temple.edu]

8. wpcdn.web.wsu.edu [wpcdn.web.wsu.edu]

9. ehrs.upenn.edu [ehrs.upenn.edu]

10. odu.edu [odu.edu]

11. Management of Waste - Prudent Practices in the Laboratory - NCBI Bookshelf
[ncbi.nlm.nih.gov]

12. cdn.vanderbilt.edu [cdn.vanderbilt.edu]

13. nj.gov [nj.gov]

14. datasheets.scbt.com [datasheets.scbt.com]

To cite this document: BenchChem. [Proper Disposal of 2-Bromopropene: A Guide for
Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1265445#2-bromopropene-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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